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Compound of Interest

Compound Name: Pregnanediol-d5

Cat. No.: B15142990 Get Quote

This guide provides comprehensive safety data and handling information for Pregnanediol-d5,

a deuterated form of Pregnanediol. It is intended for researchers, scientists, and professionals

in drug development who may work with this compound.

Section 1: Chemical and Physical Properties
Pregnanediol-d5 is the deuterium-labeled version of Pregnanediol, the primary metabolite of

progesterone.[1] Its chemical and physical properties are summarized below.

Property Value Reference

Chemical Name Pregnanediol-d5 [2]

Synonyms NSC 1612-d5; NSC 47462-d5 [1][2]

Molecular Formula C₂₁H₃₁D₅O₂ [2]

Molecular Weight 325.54 g/mol [3]

Form Powder [3]

Isotopic Purity ≥98 atom % D [3]

Assay ≥98% (CP) [3]

Storage Temperature -20°C [3]
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Section 2: Hazard Identification and Safety
Information
Pregnanediol-d5 is classified as harmful if swallowed.[2] The following table summarizes the

key hazard and safety information.

Hazard Class
GHS
Classification

Pictogram Signal Word
Hazard
Statement

Acute toxicity,

oral
Category 4 Warning

H302: Harmful if

swallowed

Precautionary Statements:[2]

Prevention:

P264: Wash hands thoroughly after handling.

P270: Do not eat, drink or smoke when using this product.

Response:

P330: Rinse mouth.

Disposal:

P501: Dispose of contents/container in accordance with local regulations.

Section 3: Handling and Storage
Proper handling and storage procedures are crucial for maintaining the integrity of

Pregnanediol-d5 and ensuring laboratory safety.

7.1 Precautions for Safe Handling:[2]

Avoid inhalation of dust and aerosols.

Avoid contact with eyes and skin.
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Use only in areas with appropriate exhaust ventilation.

7.2 Conditions for Safe Storage:[2]

Keep container tightly sealed.

Store in a cool, well-ventilated area.

Protect from direct sunlight and sources of ignition.

Recommended storage temperature: -20°C.[3]

Section 4: First Aid Measures
In case of exposure, follow these first aid measures:[2]

Exposure Route First Aid Measures

Eye Contact

Remove contact lenses, if present. Immediately

flush eyes with large amounts of water. Seek

medical attention.

Skin Contact

Rinse skin thoroughly with water. Remove

contaminated clothing and shoes. Seek medical

attention.

Inhalation

Move the person to fresh air. If breathing is

difficult, administer cardiopulmonary

resuscitation (CPR). Avoid mouth-to-mouth

resuscitation.

Ingestion
Wash out the mouth with water. Do NOT induce

vomiting. Seek medical attention.

Section 5: Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment should be worn when

handling Pregnanediol-d5:[2]
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Protection Type Recommended Equipment

Eye/Face Protection Safety goggles with side-shields.

Hand Protection Protective gloves.

Skin and Body Protection Impervious clothing.

Respiratory Protection Suitable respirator.

Section 6: Experimental Workflow and Metabolic
Context
While specific experimental protocols for Pregnanediol-d5 are proprietary and depend on the

application, a general workflow for its use as an internal standard in mass spectrometry is

outlined below. Additionally, its metabolic relationship to progesterone is illustrated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Pregnanediol-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142990#safety-data-sheet-and-handling-
information-for-pregnanediol-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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